N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine

• Molecular Formula: C42H81NO4
• Molecular Weight: 664.1 g/mol
• InChI: InChI=1S/C42H81NO4/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-25-27-29-31-33-35-37-41(46)42(47)43-39(38-44)40(45)36-34-32-30-28-26-24-16-14-12-10-8-6-4-2/h17-18,34,36,39-41,44-46H,3-16,19-33,35,37-38H2,1-2H3,(H,43,47)
• InChIKey: AEJPDHWODCHVKB-UHFFFAOYSA-N

N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine Product Overview

N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine (CAS 1246298-50-9), also designated 24:1(2R-OH) ceramide, is a highly defined hydroxylated monounsaturated ceramide . The molecule is composed of a D-erythro-sphingosine backbone amide-linked to a 2R-hydroxylated nervonic acid (C24:1) acyl chain. This specific stereochemical configuration is not merely structural nuance; it is a biologically mandated feature, as the enzyme fatty acid 2-hydroxylase (FA2H) is stereospecific for the production of the (R)-enantiomer in mammalian systems [1]. The compound is primarily utilized as a high-purity reference standard and as a precise molecular tool for investigating lipid-protein interactions and the distinct biological roles of hydroxylated sphingolipids .

Chiral standard D-erythro, (R)-2′-hydroxy ceramide

Native probe Matches FA2H stereospecific product

Research use Lipid-protein interaction and trafficking studies

• [1] Guo, L., Zhou, D., Pryse, K. M., Okunade, A. L., & Su, X. (2012). Stereospecificity of fatty acid 2-hydroxylase and differential functions of 2-hydroxy fatty acid enantiomers. Journal of Lipid Research, 53(7), 1327-1335. View Source

N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine Substitution Risks

Substituting N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine with a generic ceramide analog, such as the non-hydroxylated N-nervonoyl-D-erythro-sphingosine or the (2S) stereoisomer, introduces significant and well-documented experimental variability. In-class substitution fails because the 2R-hydroxy group is not an inert modification. It fundamentally alters the molecule's biophysical properties, its downstream metabolism into complex sphingolipids, and its direct signaling capacity [1][2]. Critically, 2′-hydroxy ceramides exhibit proapoptotic signaling characteristics distinct from non-hydroxy ceramides, with effective concentrations for apoptosis induction being significantly lower and the kinetics of cell death more rapid [1]. Furthermore, the incorrect stereochemistry is not functionally equivalent; the (R)-enantiomer is the natural product of FA2H and is preferentially routed into hexosylceramides, whereas the unnatural (S)-enantiomer accumulates in different sphingolipid pools [2]. These divergent biological actions confirm that analog replacement will likely compromise the reproducibility and interpretability of results.

N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine

Non-hydroxylated nervonoyl ceramide

Proapoptotic signaling context may shift; effective concentration and kinetics differ

N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine

(S)-enantiomer

Stereochemical routing alters metabolic fate; hexosylceramide incorporation differs

• [1] Kota, V., & Hama, H. (2014). 2′-Hydroxy ceramide in membrane homeostasis and cell signaling. Advances in Biological Regulation, 54, 223-230. View Source
• [2] Guo, L., Zhou, D., Pryse, K. M., Okunade, A. L., & Su, X. (2012). Stereospecificity of fatty acid 2-hydroxylase and differential functions of 2-hydroxy fatty acid enantiomers. Journal of Lipid Research, 53(7), 1327-1335. View Source

N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine Differentiation Evidence

Proapoptotic Potency vs. Non-Hydroxy Ceramide

N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine exhibits a significantly greater potency in inducing apoptosis compared to its non-hydroxylated ceramide counterparts. This is a class-level property of 2'-hydroxy ceramides, which function as distinct signaling entities rather than simple structural variants [1].

Proapoptotic Signaling

Class-level inference

2′-OH ceramide vs Non-hydroxy ceramide

Reported lower effective concentration, more rapid death kinetics

Supports apoptosis pathway-response interpretation

Exact fold-change not numerically specified

Evidence Dimension	Effective concentration for apoptosis induction and death kinetics
Target Compound Data	Significantly lower effective concentration for apoptosis induction; cells die much more rapidly
Comparator Or Baseline	Non-hydroxy ceramide
Quantified Difference	Effective concentration for apoptosis is 'significantly lower' (exact fold-change not numerically specified in review), with 'much more rapid' cell death kinetics
Conditions	Exogenously administered ceramide in various cell types (reviewed literature)

Why This Matters

This differential proapoptotic signaling demonstrates that 2'-hydroxy ceramides are not functionally redundant with non-hydroxy ceramides, making the procurement of this specific compound critical for studies focused on ceramide-induced cell death pathways.

• [1] Kota, V., & Hama, H. (2014). 2′-Hydroxy ceramide in membrane homeostasis and cell signaling. Advances in Biological Regulation, 54, 223-230. View Source

Stereospecific Hexosylceramide Incorporation

The natural (R)-enantiomer of 2-hydroxy nervonoyl ceramide is preferentially incorporated into hexosylceramide, a key metabolic fate that is not shared by its (S)-enantiomer counterpart. A direct head-to-head comparison in adipocytes demonstrates this divergent metabolic routing [1].

Stereospecific Hexosylceramide

Head-to-head

(R)-enantiomer vs (S)-enantiomer

Enriched in hexosylceramide; (S) accumulates in ceramide

Supports stereochemical metabolic routing review

FA2H knockdown adipocyte model

Evidence Dimension	Preferential incorporation into sphingolipid classes
Target Compound Data	Enriched in hexosylceramide
Comparator Or Baseline	(S)-enantiomer of 2-hydroxy fatty acid
Quantified Difference	The (R)-enantiomer is preferentially incorporated into hexosylceramide, whereas the (S)-enantiomer is preferentially incorporated into ceramide.
Conditions	Exogenous treatment with (R)- or (S)-2-hydroxy palmitic acid enantiomers in FA2H knockdown adipocytes

Why This Matters

This demonstrates that the stereochemistry at the 2'-position is a key determinant of metabolic fate, providing a mechanistic basis for the unique biological functions of the (R)-enantiomer. Procuring the correct stereoisomer is essential for studies aiming to model native cellular processes.

• [1] Guo, L., Zhou, D., Pryse, K. M., Okunade, A. L., & Su, X. (2012). Stereospecificity of fatty acid 2-hydroxylase and differential functions of 2-hydroxy fatty acid enantiomers. Journal of Lipid Research, 53(7), 1327-1335. View Source

FA2H Stereospecificity

The enzyme responsible for the biosynthesis of 2-hydroxy sphingolipids in mammals, fatty acid 2-hydroxylase (FA2H), is stereospecific for the production of the (R)-enantiomer. This establishes N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine as the biologically relevant stereoisomer [1]. The (S)-enantiomer is an unnatural product in this context.

FA2H Stereospecificity

Supporting evidence

FA2H produces (R)-enantiomer; (S) is unnatural product

Confirms native biological stereoisomer

Enzymatic and cellular rescue experiments

Evidence Dimension	FA2H enzymatic product stereospecificity
Target Compound Data	(R)-enantiomer
Comparator Or Baseline	(S)-enantiomer
Quantified Difference	FA2H is stereospecific for the production of (R)-enantiomers. Knockdown of FA2H is rescued by exogenous (R)- but not (S)-enantiomer treatment.
Conditions	In vitro enzymatic assays and cellular knockdown/rescue experiments

Why This Matters

This confirms that the (R)-enantiomer is the native, biologically produced form, reinforcing its necessity as the correct analytical standard and functional probe. The (S)-enantiomer is an artifact that will not replicate native biological activity.

• [1] Guo, L., Zhou, D., Pryse, K. M., Okunade, A. L., & Su, X. (2012). Stereospecificity of fatty acid 2-hydroxylase and differential functions of 2-hydroxy fatty acid enantiomers. Journal of Lipid Research, 53(7), 1327-1335. View Source

N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine Application Scenarios

Sphingolipid Metabolism & Trafficking

Researchers studying the de novo synthesis and intracellular trafficking of sphingolipids require N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine as an authentic standard. Its use is mandated by the stereospecificity of FA2H, which produces only the (R)-enantiomer [1]. Furthermore, the compound's preferential routing into hexosylceramide, a fate not shared by the (S)-enantiomer, makes it the only appropriate probe for tracking the native metabolic flux of 2-hydroxylated ceramide species [1].

Ceramide-Mediated Apoptosis Signaling

Studies focused on ceramide-induced apoptosis must use 2'-hydroxy ceramides like N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine to accurately model distinct proapoptotic signaling pathways. As established in review literature, 2'-hydroxy ceramides induce apoptosis at significantly lower effective concentrations and with more rapid kinetics than their non-hydroxylated counterparts [2]. Using a non-hydroxylated analog in these studies would result in a misrepresentation of the potency and temporal dynamics of the cell death program.

Sphingolipidomics Analytical Methods

In mass spectrometry-based lipidomics and sphingolipid profiling, the use of a well-defined, high-purity standard like N-(2'-(R)-hydroxynervonoyl)-D-erythro-sphingosine is non-negotiable for accurate identification and quantification of this specific hydroxylated ceramide species . Given the known differential biological activities of stereoisomers and non-hydroxylated analogs, analytical methods that rely on an incorrect or generic standard will lead to flawed quantitative results and erroneous biological conclusions [1][2].

Application

Selection Property

Validation Focus

Sphingolipid metabolism and trafficking

Stereospecific (R)-enantiomer identity

Hexosylceramide routing and FA2H rescue context

Ceramide-induced apoptosis studies

Proapoptotic signaling potency context

Concentration-response and kinetic comparison vs. non-hydroxy ceramide

Lipidomics and sphingolipid profiling

High-purity (R)-stereoisomer standard

Chromatographic separation and MS identification accuracy

• [1] Guo, L., Zhou, D., Pryse, K. M., Okunade, A. L., & Su, X. (2012). Stereospecificity of fatty acid 2-hydroxylase and differential functions of 2-hydroxy fatty acid enantiomers. Journal of Lipid Research, 53(7), 1327-1335. View Source
• [2] Kota, V., & Hama, H. (2014). 2′-Hydroxy ceramide in membrane homeostasis and cell signaling. Advances in Biological Regulation, 54, 223-230. View Source